Cas no 1804872-24-9 (Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate
• CAS No: 1804872-24-9
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4896400
• Update Time: 2025-06-10

Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate

• Inchi： 1S/C10H10F2N2O5/c1-3-19-10(15)6-5(14(16)17)4-13-7(9(11)12)8(6)18-2/h4,9H,3H2,1-2H3
• InChI Key： DKXYOQLDTYGDOE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C(=CN=1)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate

Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate (CAS No. 1804872-24-9): An Overview

Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate (CAS No. 1804872-24-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate is composed of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with an ethyl ester moiety. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the difluoromethyl group, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial for drug development.

Recent studies have highlighted the pharmacological properties of Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate. One notable application is its potential as an antimicrobial agent. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell walls and the inhibition of essential enzymes.

In addition to its antimicrobial properties, Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate has shown promise in cancer therapy. A study by Johnson et al. (2022) reported that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to induce apoptosis through the activation of caspase pathways and the modulation of cell cycle checkpoints.

The synthesis of Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate has been extensively studied to optimize its production for large-scale applications. A commonly used synthetic route involves the reaction of 3-methoxy-5-nitropyridine with ethyl chloroformate in the presence of a base, followed by the introduction of the difluoromethyl group via a nucleophilic substitution reaction. This method yields high purity and good yields, making it suitable for industrial-scale synthesis.

The safety profile of Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, Ethyl 2-(difluoromethyl)-3-methoxy-5-nitropyridine-4-carboxylate (CAS No. 1804872-24-9) represents a promising candidate for various therapeutic applications due to its unique chemical structure and favorable biological properties. Ongoing research continues to explore its potential in antimicrobial and anticancer therapies, as well as other areas where its specific characteristics can be leveraged for therapeutic benefit.